Cas no 144379-20-4 (b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,3G-hepta-O-pentyl-(9CI))

• Product Name: b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,3G-hepta-O-pentyl-(9CI)
• CAS No: 144379-20-4
• MF: C₉₁H₁₆₈O₃₅
• MW: 1822.28665447235
• CID: 108734
• Update Time: 2022-09-23

b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,3G-hepta-O-pentyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,3G-hepta-O-pentyl-(9CI)
• b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,...
• HEPTAKIS-(2,6-DI-O-METHYL-3-O-PENTYL)-BETA-CYCLODEXTRIN
• Reaxys ID: 5916702
• HEPTAKIS(2,6-DI-O-METHYL-3-O-''PENTYL)-BETA-CYCLODEXTRIN*
• β-Cyclodextrin, 2A,2B,2C,2D,2E,2F,2G,6A,6B,6C,6D,6E,6F,6G-tetradeca-O-methyl-3A,3B,3C,3D,3E,3F,3G-hepta-O-pentyl- (9CI)

• Inchi： 1S/C91H168O35/c1-22-29-36-43-106-71-64-57(50-92-8)113-85(78(71)99-15)121-65-58(51-93-9)115-87(80(101-17)72(65)107-44-37-30-23-2)123-67-60(53-95-11)117-89(82(103-19)74(67)109-46-39-32-25-4)125-69-62(55-97-13)119-91(84(105-21)76(69)111-48-41-34-27-6)126-70-63(56-98-14)118-90(83(104-20)77(70)112-49-42-35-28-7)124-68-61(54-96-12)116-88(81(102-18)75(68)110-47-40-33-26-5)122-66-59(52-94-10)114-86(120-64)79(100-16)73(66)108-45-38-31-24-3/h57-91H,22-56H2,1-21H3/t57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71+,72+,73+,74+,75+,76+,77+,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-/m1/s1
• InChI Key： SKAOYWDOUYMULZ-CUVGCOKVSA-N
• SMILES： [C@]12([H])O[C@H](COC)[C@@]([C@H](OCCCCC)[C@H]1OC)([H])O[C@@]1([H])O[C@H](COC)[C@@]([C@H](OCCCCC)[C@H]1OC)([H])O[C@@]1([H])O[C@H](COC)[C@@]([C@H](OCCCCC)[C@H]1OC)([H])O[C@@]1([H])O[C@H](COC)[C@@]([C@H](OCCCCC)[C@H]1OC)([H])O[C@@]1([C@H](OC)[C@@H](OCCCCC)[C@@]([H])([C@@H](COC)O1)O[C@@]1([C@H](OC)[C@@H](OCCCCC)[C@@]([H])([C@@H](COC)O1)O[C@@]1([C@H](OC)[C@@H](OCCCCC)[C@@]([H])([C@@H](COC)O1)O2)[H])[H])[H]